Cas no 2648948-25-6 (tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro3.5nonane-2-carboxylate
• CAS No: 2648948-25-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD34168090
• CID: 5652108
• PubChem ID: 155973416
• Update Time: 2025-10-29

tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate
• 7-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 1-(aminomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro3.5nonane-2-carboxylate

• MDL： MFCD34168090
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-9-13(10(15)8-14)4-6-17-7-5-13/h10H,4-9,14H2,1-3H3
• InChI Key： ZTPVDFJXJOVBMP-UHFFFAOYSA-N
• SMILES： C1(CN)C2(CCOCC2)CN1C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 367.4±42.0 °C(Predicted)
• pka: 9.81±0.29(Predicted)

Additional information on tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro3.5nonane-2-carboxylate

tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2648948-25-6): A Comprehensive Overview

In the realm of synthetic organic chemistry and pharmaceutical research, tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2648948-25-6) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique 7-oxa-2-azaspiro[3.5]nonane core, is widely utilized as a versatile building block in drug discovery and medicinal chemistry. Its structural complexity and functional groups, including the aminomethyl and tert-butyl carboxylate moieties, make it a valuable intermediate for the synthesis of biologically active molecules.

The spirocyclic architecture of this compound is particularly noteworthy, as it mimics rigid three-dimensional frameworks often found in natural products and bioactive compounds. Researchers are increasingly focusing on spirocyclic scaffolds due to their potential to enhance binding affinity and selectivity in drug-target interactions. The presence of the 7-oxa-2-azaspiro[3.5]nonane ring system in tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate offers a unique conformational constraint, which can improve pharmacokinetic properties such as metabolic stability and membrane permeability.

One of the key advantages of this compound lies in its aminomethyl group, which serves as a handle for further derivatization. This feature is highly sought after in fragment-based drug design (FBDD) and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. The tert-butyl carboxylate moiety, on the other hand, provides a protective group that can be selectively deprotected under mild conditions, enabling stepwise synthetic strategies.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in central nervous system (CNS) therapeutics, antimicrobial agents, and anti-inflammatory drugs. The 7-oxa-2-azaspiro[3.5]nonane core, in particular, has been explored for its potential to modulate neurotransmitter receptors and enzymes. This aligns with the growing interest in neuroprotective agents and precision medicine, where tailored molecular architectures are critical for targeting specific pathways.

From a synthetic perspective, tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate is often prepared via multi-step organic transformations, including cyclization, amination, and esterification. Advanced techniques such as flow chemistry and catalyzed asymmetric synthesis have been employed to optimize its production, addressing challenges related to yield and enantioselectivity. These innovations are part of a broader trend toward sustainable chemistry, where efficiency and minimal waste generation are prioritized.

The compound’s CAS No. 2648948-25-6 is frequently referenced in patent literature and academic publications, underscoring its relevance in cutting-edge research. Its role in the development of small-molecule inhibitors and proteolysis targeting chimeras (PROTACs) has also garnered attention, particularly in oncology and immunology. As the pharmaceutical industry continues to explore novel chemotypes, tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate remains a promising candidate for future therapeutic breakthroughs.

In summary, tert-butyl 1-(aminomethyl)-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2648948-25-6) exemplifies the intersection of structural innovation and functional versatility in modern chemistry. Its applications span drug discovery, materials science, and beyond, making it a focal point for researchers seeking to address unmet medical needs. As the scientific community delves deeper into spirocyclic chemistry, this compound is poised to play a pivotal role in shaping the next generation of bioactive molecules.